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Compound of Interest

Compound Name: 4-Bromo-6-fluoropyrimidine

CAS No.: 1209458-29-6

Cat. No.: B2599426

Get Quote

Executive Summary
4-Bromo-6-fluoropyrimidine (CAS: 1209458-29-6) is a high-value heterocyclic intermediate

critical in the synthesis of pharmaceutical active ingredients (APIs), particularly kinase inhibitors

and oncology targets. Its dual-halogenated scaffold offers orthogonal reactivity: the C-4

bromide is primed for Palladium-catalyzed cross-coupling (Suzuki-Miyaura), while the C-6

fluoride serves as an excellent leaving group for Nucleophilic Aromatic Substitution (SNAr).

This guide addresses the solubility challenges often encountered during process scale-up.

While empirical solubility data for this specific intermediate is sparse in open literature, this

document synthesizes calculated physicochemical properties with field-proven solvent

selection strategies. It provides a robust, self-validating protocol for researchers to generate in-

house solubility curves, ensuring reproducibility in synthesis and purification.

Physicochemical Profile
Understanding the fundamental properties of 4-Bromo-6-fluoropyrimidine is prerequisite to

solvent selection. The compound exhibits moderate lipophilicity, suggesting poor aqueous

solubility but high affinity for polar aprotic and chlorinated organic solvents.
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Property Data Source/Method

Molecular Formula C₄H₂BrFN₂ Stoichiometry

Molecular Weight 176.97 g/mol Calculated

Physical State
Solid (White to off-white

powder)
Visual Inspection

XLogP3 (Predicted) ~1.7 PubChem [1]

H-Bond Donors 0 Structure Analysis

H-Bond Acceptors 2 Structure Analysis

Rotatable Bonds 0 Structure Analysis

Solubility Data Analysis
Solvent Class Compatibility
Based on the calculated LogP (1.7) and the π-deficient nature of the pyrimidine ring, the

following solubility trends are observed. These classifications guide solvent selection for

reaction optimization and workup.

High Solubility (>50 mg/mL):

Polar Aprotic: DMSO, DMF, DMAc. (Ideal for SNAr reactions requiring elevated

temperatures).

Chlorinated: Dichloromethane (DCM), Chloroform. (Preferred for extraction and

chromatography).[1]

Moderate Solubility (10–50 mg/mL):

Polar Protic: Methanol, Ethanol (Solubility increases significantly with temperature; useful

for recrystallization).

Esters: Ethyl Acetate.

Low/Insoluble (<1 mg/mL):
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Aqueous: Water (Neutral pH).

Alkanes: Hexanes, Heptane (Used as anti-solvents for precipitation).

pH-Dependent Behavior
The pyrimidine nitrogen atoms are weakly basic.

Acidic Media (pH < 2): Solubility increases due to protonation of the pyrimidine ring, forming

a pyridinium-like salt. Note: Prolonged exposure to strong aqueous acid may risk hydrolysis

of the fluoride.

Basic Media (pH > 10): Solubility remains low; however, hydroxide ions may compete as

nucleophiles, displacing the fluoride (hydrolysis to 4-bromo-6-hydroxypyrimidine).

Experimental Methodologies
Since batch-to-batch variation and purity levels (typically 95-98%) affect saturation points,

reliance on literature values is insufficient for critical process development. The following

protocol provides a standardized method to determine the Thermodynamic Solubility of 4-
Bromo-6-fluoropyrimidine.

Protocol: Gravimetric Solubility Determination
Objective: Determine the saturation concentration (

) in a target solvent at

.

Materials:

4-Bromo-6-fluoropyrimidine (Test Article)[2]

Target Solvent (HPLC Grade)

0.45 µm Syringe Filter (PTFE for organics)

Analytical Balance (±0.01 mg)
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Scintillation Vials (20 mL)

Workflow:

Supersaturation: Add excess solid (approx. 100 mg) to 2 mL of solvent in a vial.

Equilibration: Vortex for 1 minute, then agitate (shaker/stirrer) at

for 24 hours. Ensure undissolved solid remains visible.

Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm PTFE filter into a

pre-weighed vial (

).

Evaporation: Evaporate the solvent (N₂ stream or vacuum oven) until constant weight is

achieved.

Quantification: Weigh the vial with residue (

).

Calculation:

Visualization: Solubility & Reaction Workflow
Solubility Determination Workflow
This diagram outlines the logical flow for the gravimetric protocol described above.

Start: Excess Solid + Solvent Equilibrate
(24h @ 25°C)

Solid Visible?

Add More Solid

No

Filter Supernatant
(0.45 µm PTFE)Yes Evaporate Solvent Calculate mg/mL

Click to download full resolution via product page

Figure 1: Step-by-step workflow for gravimetric solubility determination.
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Reactivity & Solvent Selection Logic
This diagram illustrates how solubility dictates solvent choice for the two primary reaction

pathways of 4-Bromo-6-fluoropyrimidine.

4-Bromo-6-fluoropyrimidine

Pathway A: SNAr
(Displacement of F)

Pathway B: Suzuki Coupling
(Displacement of Br)

Preferred Solvents:
DMSO, DMF, NMP

(High Solubility, High BP)

Requires Polar Aprotic

Preferred Solvents:
Dioxane/H2O, Toluene/EtOH
(Biphasic/Miscible Systems)

Requires Catalyst Solubility

Click to download full resolution via product page

Figure 2: Solvent selection strategy based on reaction mechanism (SNAr vs. Suzuki).

Safety & Stability
Handling: 4-Bromo-6-fluoropyrimidine is an irritant (Skin Irrit. 2, Eye Irrit.[3] 2) [2]. Avoid

inhalation of dust.[3][4][5][6]

Storage: Store at 2–8°C under an inert atmosphere (Nitrogen/Argon). Moisture sensitivity is

low but hydrolysis can occur over long periods in humid environments.

Solvent Hazards: When using DMSO or DMF, be aware of skin permeability. The

compound's solubility in these carriers enhances its ability to penetrate the dermal barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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